2-[1-(3,5-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-methylacetamide

• IUPAC Name: 2-[1-[(3,5-dimethoxyphenyl)methyl]-3-oxopiperazin-2-yl]-N-methylacetamide
• InChI: InChI=1S/C16H23N3O4/c1-17-15(20)9-14-16(21)18-4-5-19(14)10-11-6-12(22-2)8-13(7-11)23-3/h6-8,14H,4-5,9-10H2,1-3H3,(H,17,20)(H,18,21)
• InChI Key: VIBARSQKXFAKRL-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CC1C(=O)NCCN1CC2=CC(=CC(=C2)OC)OC
• Molecular Formula: C16H23N3O4
• Molecular Weight: 321.37 g/mol

Description

2-[1-(3,5-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-methylacetamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug development, and neuroscience. This compound belongs to the class of piperazine derivatives and has shown promising results in various scientific studies.

Mechanism of Action

The exact mechanism of action of 2-[1-(3,5-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-methylacetamide is not fully understood. However, it is believed that this compound acts by modulating various signaling pathways in the body, including the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects:
Studies have shown that 2-[1-(3,5-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-methylacetamide has various biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in these cells. In addition, this compound has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[1-(3,5-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-methylacetamide in lab experiments include its high potency and selectivity, as well as its ability to cross the blood-brain barrier. However, the limitations of using this compound include its high cost and limited availability, as well as the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several future directions for the research on 2-[1-(3,5-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-methylacetamide. One potential direction is the further development of this compound as a potential drug candidate for the treatment of various diseases, including cancer and neurodegenerative diseases. Another direction is the investigation of the exact mechanism of action of this compound and its effects on various signaling pathways in the body. Additionally, further studies are needed to determine the safety and potential side effects of this compound in humans.

Synthesis Methods

The synthesis of 2-[1-(3,5-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-methylacetamide is a multi-step process that involves the use of various reagents and solvents. The most commonly used method for synthesizing this compound involves the reaction of N-methylacetamide with 3,5-dimethoxybenzyl chloride in the presence of a base, followed by the reaction with piperazine-2,3-dione. The final product is obtained after purification and isolation.

Scientific Research Applications

2-[1-(3,5-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-methylacetamide has been extensively studied for its potential applications in various scientific fields. In medicinal chemistry, this compound has shown promising results as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In addition, this compound has also shown potential as a neuroprotective agent and has been studied for its effects on the central nervous system.